Cas no 477854-91-4 (5-(2,6-Dichlorophenyl)-1-(4-methylphenyl)-1-penten-3-one)

• Product Name: 5-(2,6-Dichlorophenyl)-1-(4-methylphenyl)-1-penten-3-one
• CAS No: 477854-91-4
• CID: 4652495
• Update Time: 2025-10-29

5-(2,6-Dichlorophenyl)-1-(4-methylphenyl)-1-penten-3-one Chemical and Physical Properties

Names and Identifiers

• 5-(2,6-Dichlorophenyl)-1-(4-methylphenyl)-1-penten-3-one

Additional information on 5-(2,6-Dichlorophenyl)-1-(4-methylphenyl)-1-penten-3-one

Recent Advances in the Study of 5-(2,6-Dichlorophenyl)-1-(4-methylphenyl)-1-penten-3-one (CAS: 477854-91-4)

The compound 5-(2,6-Dichlorophenyl)-1-(4-methylphenyl)-1-penten-3-one (CAS: 477854-91-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action. The compound's unique structural features, including the dichlorophenyl and methylphenyl moieties, make it a promising candidate for further pharmacological investigation.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of more complex bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 5-(2,6-Dichlorophenyl)-1-(4-methylphenyl)-1-penten-3-one, achieving higher yields and purity compared to previous methods. The study emphasized the importance of controlling reaction conditions to minimize byproduct formation, which is critical for scaling up production for preclinical studies.

In terms of biological activity, preliminary in vitro assays have demonstrated that 5-(2,6-Dichlorophenyl)-1-(4-methylphenyl)-1-penten-3-one exhibits moderate inhibitory effects on specific inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters reported that the compound reduced the production of pro-inflammatory cytokines in macrophage cell lines, suggesting potential applications in treating inflammatory diseases. However, further studies are needed to elucidate its exact molecular targets and optimize its potency.

Another area of interest is the compound's potential as a scaffold for drug discovery. Computational modeling studies have identified several derivatives of 5-(2,6-Dichlorophenyl)-1-(4-methylphenyl)-1-penten-3-one that could interact with high affinity to proteins involved in cancer cell proliferation. These findings, published in a 2024 issue of Chemical Biology & Drug Design, propose that structural modifications to the pentenone core could enhance its selectivity and efficacy against specific oncogenic targets.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Pharmacokinetic studies indicate that 5-(2,6-Dichlorophenyl)-1-(4-methylphenyl)-1-penten-3-one has limited bioavailability, which may necessitate formulation improvements or prodrug strategies. Additionally, comprehensive toxicology assessments are required to ensure its safety profile before advancing to in vivo models.

In conclusion, 5-(2,6-Dichlorophenyl)-1-(4-methylphenyl)-1-penten-3-one represents a versatile chemical entity with significant potential in medicinal chemistry. Ongoing research aims to address its current limitations while exploring its broader therapeutic applications. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential to fully realize the compound's promise in drug development.